2-(4-bromophenyl)-N'-[1-(2,4-dichlorophenyl)ethylidene]acetohydrazide

• IUPAC Name: 2-(4-bromophenyl)-N-[(E)-1-(2,4-dichlorophenyl)ethylideneamino]acetamide
• InChI: InChI=1S/C16H13BrCl2N2O/c1-10(14-7-6-13(18)9-15(14)19)20-21-16(22)8-11-2-4-12(17)5-3-11/h2-7,9H,8H2,1H3,(H,21,22)/b20-10+
• InChI Key: XFSIYLCKYFNCJE-KEBDBYFISA-N
• Canonical SMILES: CC(=NNC(=O)CC1=CC=C(C=C1)Br)C2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: C/C(=N\NC(=O)CC1=CC=C(C=C1)Br)/C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H13BrCl2N2O
• Molecular Weight: 400.1 g/mol

Description

2-(4-bromophenyl)-N'-[1-(2,4-dichlorophenyl)ethylidene]acetohydrazide, also known as BDEA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a hydrazide derivative that has shown promising results in various studies, including its anti-cancer properties, anti-inflammatory effects, and its potential as an anti-microbial agent.

Mechanism of Action

The exact mechanism of action of 2-(4-bromophenyl)-N'-[1-(2,4-dichlorophenyl)ethylidene]acetohydrazide is not fully understood. However, it is believed that 2-(4-bromophenyl)-N'-[1-(2,4-dichlorophenyl)ethylidene]acetohydrazide exerts its anti-cancer effects by inducing apoptosis, a process of programmed cell death. It has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell proliferation.
Biochemical and physiological effects:
2-(4-bromophenyl)-N'-[1-(2,4-dichlorophenyl)ethylidene]acetohydrazide has been shown to have various biochemical and physiological effects. It has been shown to exhibit anti-inflammatory properties and can reduce inflammation in animal models. It has also been shown to have anti-microbial properties and can inhibit the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(4-bromophenyl)-N'-[1-(2,4-dichlorophenyl)ethylidene]acetohydrazide in lab experiments is its potent anti-cancer properties. It can be used as a potential drug candidate for the treatment of various types of cancers. However, one of the limitations of using 2-(4-bromophenyl)-N'-[1-(2,4-dichlorophenyl)ethylidene]acetohydrazide is its low solubility in water, which can affect its bioavailability and limit its use in certain applications.

Future Directions

There are several future directions for the research on 2-(4-bromophenyl)-N'-[1-(2,4-dichlorophenyl)ethylidene]acetohydrazide. One of the potential areas of research is the development of novel drug formulations that can enhance its solubility and bioavailability. Another area of research is the investigation of its potential applications in the treatment of other diseases, such as inflammatory disorders and microbial infections. Further studies are also needed to fully understand its mechanism of action and to identify potential molecular targets for its therapeutic effects.
In conclusion, 2-(4-bromophenyl)-N'-[1-(2,4-dichlorophenyl)ethylidene]acetohydrazide is a promising chemical compound that has shown potential applications in various scientific fields. Its anti-cancer properties, anti-inflammatory effects, and anti-microbial properties make it an attractive candidate for further research and development. However, further studies are needed to fully understand its mechanism of action and to identify its potential applications in other areas of research.

Scientific Research Applications

2-(4-bromophenyl)-N'-[1-(2,4-dichlorophenyl)ethylidene]acetohydrazide has been extensively studied for its potential applications in various scientific fields. One of its most significant applications is in the field of cancer research. Studies have shown that 2-(4-bromophenyl)-N'-[1-(2,4-dichlorophenyl)ethylidene]acetohydrazide exhibits potent anti-cancer properties and can induce cell death in various cancer cell lines. It has also been shown to inhibit tumor growth in animal models.